4-[(3-Ethyl-6-methylpyridazine-4-carbonyl)amino]cyclohexane-1-carboxylic acid

• IUPAC Name: 4-[(3-ethyl-6-methylpyridazine-4-carbonyl)amino]cyclohexane-1-carboxylic acid
• InChI: InChI=1S/C15H21N3O3/c1-3-13-12(8-9(2)17-18-13)14(19)16-11-6-4-10(5-7-11)15(20)21/h8,10-11H,3-7H2,1-2H3,(H,16,19)(H,20,21)
• InChI Key: CJINXEKVDCWCGB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=C(N=N1)C)C(=O)NC2CCC(CC2)C(=O)O
• Molecular Formula: C15H21N3O3
• Molecular Weight: 291.35 g/mol

Description

4-[(3-Ethyl-6-methylpyridazine-4-carbonyl)amino]cyclohexane-1-carboxylic acid, also known as EMCA, is a chemical compound that has been extensively studied for its potential use in scientific research. EMCA is a cyclohexane-based compound that contains a pyridazine ring and an amino group, making it a versatile molecule for various applications.

Mechanism of Action

The mechanism of action of 4-[(3-Ethyl-6-methylpyridazine-4-carbonyl)amino]cyclohexane-1-carboxylic acid is not fully understood, but it is believed to work by inhibiting the production of reactive oxygen species (ROS) and reducing inflammation. 4-[(3-Ethyl-6-methylpyridazine-4-carbonyl)amino]cyclohexane-1-carboxylic acid has also been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is involved in the regulation of antioxidant and detoxification enzymes.
Biochemical and Physiological Effects:
4-[(3-Ethyl-6-methylpyridazine-4-carbonyl)amino]cyclohexane-1-carboxylic acid has been shown to have a number of biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation, as well as improve glucose metabolism and insulin sensitivity. 4-[(3-Ethyl-6-methylpyridazine-4-carbonyl)amino]cyclohexane-1-carboxylic acid has also been shown to have neuroprotective effects, protecting against neuronal damage caused by oxidative stress.

Advantages and Limitations for Lab Experiments

4-[(3-Ethyl-6-methylpyridazine-4-carbonyl)amino]cyclohexane-1-carboxylic acid has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized in high purity and yield. It is also relatively inexpensive compared to other compounds with similar properties. However, one limitation of 4-[(3-Ethyl-6-methylpyridazine-4-carbonyl)amino]cyclohexane-1-carboxylic acid is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 4-[(3-Ethyl-6-methylpyridazine-4-carbonyl)amino]cyclohexane-1-carboxylic acid. One area of interest is its potential use in the treatment of cancer. 4-[(3-Ethyl-6-methylpyridazine-4-carbonyl)amino]cyclohexane-1-carboxylic acid has been shown to have anti-cancer properties and could be further studied as a potential chemotherapy agent. Another area of interest is its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease. 4-[(3-Ethyl-6-methylpyridazine-4-carbonyl)amino]cyclohexane-1-carboxylic acid has been shown to have neuroprotective effects and could be studied further as a potential treatment for these disorders. Additionally, further research could be done on modifying 4-[(3-Ethyl-6-methylpyridazine-4-carbonyl)amino]cyclohexane-1-carboxylic acid to target specific cells or tissues, making it a more effective drug delivery system.

Synthesis Methods

The synthesis of 4-[(3-Ethyl-6-methylpyridazine-4-carbonyl)amino]cyclohexane-1-carboxylic acid involves a multi-step process that starts with the reaction of 3-ethyl-6-methylpyridazine-4-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with cyclohexylamine to produce the desired 4-[(3-Ethyl-6-methylpyridazine-4-carbonyl)amino]cyclohexane-1-carboxylic acid product. The synthesis of 4-[(3-Ethyl-6-methylpyridazine-4-carbonyl)amino]cyclohexane-1-carboxylic acid has been optimized to yield high purity and yield, making it a suitable compound for scientific research.

Scientific Research Applications

4-[(3-Ethyl-6-methylpyridazine-4-carbonyl)amino]cyclohexane-1-carboxylic acid has been extensively studied for its potential use in scientific research. It has been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various diseases such as cancer, diabetes, and neurodegenerative disorders. 4-[(3-Ethyl-6-methylpyridazine-4-carbonyl)amino]cyclohexane-1-carboxylic acid has also been studied for its potential use as a drug delivery system, as it can be easily modified to target specific cells or tissues.